Cas no 66417-98-9 (Cyclohexanone, 2,2-dimethyl-, oxime, (1E)-)

• Product Name: Cyclohexanone, 2,2-dimethyl-, oxime, (1E)-
• CAS No: 66417-98-9
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 1709921
• Update Time: 2024-08-30

Cyclohexanone, 2,2-dimethyl-, oxime, (1E)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2,2-dimethyl-, oxime, (1E)-
• N-(2,2-dimethylcyclohexylidene)hydroxylamine

• Inchi： 1S/C8H15NO/c1-8(2)6-4-3-5-7(8)9-10/h10H,3-6H2,1-2H3/b9-7+
• InChI Key： SJMQCPHPTFSSRN-VQHVLOKHSA-N
• SMILES： C1(=N/O)/CCCCC/1(C)C

Computed Properties

• Exact Mass: 141.11545
• Monoisotopic Mass: 141.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 1.021
• Boiling Point: 220.71°C at 760 mmHg
• Flash Point: 119.457°C
• Refractive Index: 1.504
• PSA: 32.59